ethyl 6-bromo-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1-phenyl-1H-indole-3-carboxylate

• Molecular Formula: C23H25BrN2O4
• Molecular Weight: 473.4 g/mol
• IUPAC Name: ethyl 6-bromo-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1-phenylindole-3-carboxylate
• InChI: InChI=1S/C23H25BrN2O4/c1-3-30-23(28)20-15(2)26(16-7-5-4-6-8-16)19-13-18(24)22(27)17(21(19)20)14-25-9-11-29-12-10-25/h4-8,13,27H,3,9-12,14H2,1-2H3
• InChI Key: HGAKTHVSBICUOU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(C2=CC(=C(C(=C21)CN3CCOCC3)O)Br)C4=CC=CC=C4)C

Description

Ethyl 6-bromo-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1-phenyl-1H-indole-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of indole, which is a common heterocyclic compound found in many natural products and synthetic compounds.

Mechanism of Action

The mechanism of action of Ethyl 6-bromo-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1-phenyl-1H-indole-3-carboxylate is not fully understood. However, studies have suggested that the compound may exert its biological activity by inhibiting certain enzymes or signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 6-bromo-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1-phenyl-1H-indole-3-carboxylate can inhibit the growth of cancer cells and reduce inflammation in animal models. The compound has also been shown to have antifungal activity against certain fungal species. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 6-bromo-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1-phenyl-1H-indole-3-carboxylate in lab experiments is its potential to inhibit specific enzymes or signaling pathways in cells. This can be useful in studying the mechanisms of certain diseases or biological processes. However, one limitation is that the compound may have off-target effects or toxicity at higher concentrations, which can affect the interpretation of the results.

Future Directions

There are several future directions for the study of Ethyl 6-bromo-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1-phenyl-1H-indole-3-carboxylate. One direction is to investigate its potential as a fluorescent probe for the detection of zinc ions in biological systems. Another direction is to study its mechanism of action in more detail and identify its molecular targets. Additionally, the compound can be modified to improve its potency and selectivity for specific targets.

Synthesis Methods

The synthesis of Ethyl 6-bromo-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1-phenyl-1H-indole-3-carboxylate involves the reaction of 6-bromo-5-hydroxy-2-methyl-1-phenyl-1H-indole-3-carboxylic acid with morpholine and ethyl chloroformate. The reaction is carried out in the presence of a base and a solvent such as dichloromethane or chloroform. The product is obtained as a white solid after purification by column chromatography.

Scientific Research Applications

Ethyl 6-bromo-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1-phenyl-1H-indole-3-carboxylate has potential applications in various fields of scientific research. It has been studied for its anticancer, anti-inflammatory, and antifungal activities. The compound has also been investigated for its potential use as a fluorescent probe for the detection of zinc ions in biological systems.